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A deep dive into the synthesis, structure, and properties of newly discovered binary and ternary

cerium-indium intermetallic compounds, offering a comprehensive resource for researchers

and materials scientists.

Cerium-indium (Ce-In) intermetallic compounds are a fascinating class of materials exhibiting a

rich variety of physical phenomena, from complex magnetic ordering to unconventional

superconductivity. The interplay between the localized 4f electron of cerium and the conduction

electrons gives rise to emergent properties that are highly sensitive to composition, structure,

and external parameters like pressure and magnetic field. This technical guide provides a

comprehensive overview of recently discovered and key cerium-indium intermetallic

compounds, detailing their synthesis, crystal structure, and physical properties.

Binary Cerium-Indium Compounds: A Foundation
for Complexity
The Ce-In binary phase diagram reveals the existence of several stable intermetallic

compounds. Recent research has focused on elucidating their precise crystal structures and

characterizing their physical properties.

Table 1: Crystallographic Data of Known Binary Ce-In Compounds
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Compound
Crystal Structure
Type

Space Group
Lattice Parameters
(Å)

Ce₃In AuCu₃ Pm-3m a = 4.688

Ce₂In Ni₂In P6₃/mmc a = 5.23, c = 6.83

CeIn₂ CaIn₂ P6₃/mmc a = 5.14, c = 8.24

CeIn₃ AuCu₃ Pm-3m a = 4.688

Ce₃In₅
Not yet fully

determined

Data compiled from multiple sources.

The Heavy-Fermion Antiferromagnet: CeIn₃
Among the binary compounds, CeIn₃ has been extensively studied. It crystallizes in the cubic

AuCu₃-type structure. At ambient pressure, CeIn₃ exhibits antiferromagnetic ordering at a Néel

temperature (TN) of 10.1 K. The application of hydrostatic pressure suppresses this magnetic

order, and interestingly, induces a dome of unconventional superconductivity with a maximum

critical temperature (Tc) of about 0.2 K near the critical pressure where magnetism vanishes.

This behavior is a hallmark of heavy-fermion systems, where strong electronic correlations lead

to massively enhanced effective electron masses.

Other Binary Phases: Ce₃In and Ce₂In
Ce₃In also adopts the cubic AuCu₃-type structure, while Ce₂In crystallizes in the hexagonal

Ni₂In-type structure. The physical properties of these compounds are less explored compared

to CeIn₃, presenting an open field for further investigation into their magnetic and electronic

behaviors. Information regarding the crystal structure and properties of Ce₃In₅ and CeIn₂

remains limited, highlighting the need for further research to complete the understanding of the

Ce-In binary system.

The Frontier of Discovery: Novel Ternary Cerium-
Indium Intermetallic Compounds
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The introduction of a third element into the Ce-In system opens up a vast compositional space

for the discovery of new materials with tailored properties. Researchers are actively exploring

ternary systems with transition metals and p-block elements, leading to the identification of

novel compounds with unique crystal structures and physical phenomena.

Table 2: Properties of Selected Novel Ternary Ce-In Compounds

Compound Synthesis Method Crystal Structure
Key Physical
Properties

Ce₂Pd₂In Arc Melting Mo₂FeB₂-type
Ferromagnetic (TC ≈

4.5 K)

Ce₂Ni₂In Arc Melting Mo₂FeB₂-type Pauli Paramagnet

Ce₃InN Solid-state reaction Perovskite-type Antiferromagnetic

The Ce₂T₂In (T = Ni, Pd) Series: Tuning Magnetism
A notable example of a ternary system is the Ce₂Ni(2x)Pd(2(1-x))In series. The end members,

Ce₂Pd₂In and Ce₂Ni₂In, both crystallize in the Mo₂FeB₂-type structure. However, their magnetic

properties are strikingly different. Ce₂Pd₂In is a ferromagnet with a Curie temperature (TC) of

approximately 4.5 K, while Ce₂Ni₂In is a Pauli paramagnet, exhibiting temperature-independent

magnetic susceptibility. This stark contrast highlights the profound influence of the transition

metal element on the magnetic ground state of these ternary compounds.

Experimental Protocols: Synthesizing Cerium-
Indium Intermetallics
The synthesis of high-quality single crystals and polycrystalline samples is crucial for the

accurate characterization of their intrinsic properties. Two primary methods are employed for

the synthesis of Ce-In intermetallic compounds: arc melting and flux growth.

Arc Melting
This technique is widely used for the synthesis of polycrystalline samples of intermetallic

compounds, particularly those with high melting points.
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Arc melting synthesis workflow for polycrystalline Ce-In intermetallics.

Methodology:

Starting Materials: High-purity (typically >99.9%) cerium, indium, and the desired ternary

element are used as starting materials.

Stoichiometric Weighing: The elements are weighed in the desired stoichiometric ratios.

Pelletizing: The elemental powders are often pressed into a pellet to ensure good initial

contact.

Arc Melting: The pellet is placed on a water-cooled copper hearth inside a vacuum-sealed

arc furnace. The chamber is evacuated to a high vacuum and then backfilled with a high-

purity inert gas, such as argon. An electric arc is struck between a non-consumable tungsten

electrode and the sample, melting the constituents.

Homogenization: The resulting button-like ingot is typically flipped and remelted several

times to ensure homogeneity.

Flux Growth
The flux growth method is particularly effective for synthesizing high-quality single crystals of

intermetallic compounds, often at temperatures lower than their melting points.

Flux growth workflow for single crystal synthesis of Ce-In intermetallics.

Methodology:

Component Mixing: The constituent elements (Ce, In, and a ternary element) are mixed with

a large excess of a low-melting-point metal, which acts as a solvent or "flux." Indium itself

can often be used as a self-flux.

Encapsulation: The mixture is placed in an inert crucible, typically alumina, which is then

sealed in an evacuated quartz ampoule.

Heating and Cooling Profile: The ampoule is heated in a furnace to a temperature where all

components dissolve in the flux. The furnace is then slowly cooled over a period of days or
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weeks. As the temperature decreases, the solubility of the desired compound in the flux

decreases, leading to the nucleation and growth of single crystals.

Crystal Separation: Once the cooling process is complete, the excess flux is removed, often

by inverting the ampoule while hot and centrifuging to separate the solid crystals from the

molten flux. The crystals are then cleaned, sometimes with a dilute acid, to remove any

remaining flux.

Characterization Techniques
A suite of characterization techniques is employed to determine the structure and physical

properties of the newly synthesized compounds.

X-ray Diffraction (XRD): Used to determine the crystal structure, lattice parameters, and

phase purity of the samples.

Scanning Electron Microscopy (SEM) and Energy-Dispersive X-ray Spectroscopy (EDX):

Employed to examine the microstructure, morphology, and elemental composition of the

samples.

Magnetic Susceptibility: Measures the magnetic response of a material to an applied

magnetic field as a function of temperature, revealing magnetic ordering temperatures and

the nature of the magnetic state.

Heat Capacity: Provides information about the electronic and lattice contributions to the

thermal properties and can reveal phase transitions.

Electrical Resistivity: Measures the resistance of a material to the flow of electric current as a

function of temperature, which is sensitive to scattering mechanisms and phase transitions.

The ongoing exploration of the cerium-indium system continues to unveil new compounds with

intriguing and potentially useful properties. The detailed understanding of their synthesis-

structure-property relationships is essential for the rational design of novel materials for a

variety of technological applications, including magnetic refrigeration, thermoelectric devices,

and quantum computing.
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[https://www.benchchem.com/product/b15484449#discovery-of-novel-cerium-indium-
intermetallic-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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